Cas no 2639408-71-0 (Tert-butyl 3-(4-methylphenyl)pyrrolidine-2-carboxylate)

• Product Name: Tert-butyl 3-(4-methylphenyl)pyrrolidine-2-carboxylate
• CAS No: 2639408-71-0
• MF: C₁₆H₂₃NO₂
• MW: 261.35932469368
• CID: 5664207
• PubChem ID: 165903951
• Update Time: 2025-10-30

Tert-butyl 3-(4-methylphenyl)pyrrolidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2639408-71-0
• tert-butyl 3-(4-methylphenyl)pyrrolidine-2-carboxylate
• EN300-27723748
• Tert-butyl 3-(4-methylphenyl)pyrrolidine-2-carboxylate

• Inchi： 1S/C16H23NO2/c1-11-5-7-12(8-6-11)13-9-10-17-14(13)15(18)19-16(2,3)4/h5-8,13-14,17H,9-10H2,1-4H3
• InChI Key： QOJFBKJMNZJJQG-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(C1C(C2C=CC(C)=CC=2)CCN1)=O

Computed Properties

• Exact Mass: 261.172878976g/mol
• Monoisotopic Mass: 261.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 38.3Ų

Additional information on Tert-butyl 3-(4-methylphenyl)pyrrolidine-2-carboxylate

Comprehensive Overview of Tert-butyl 3-(4-methylphenyl)pyrrolidine-2-carboxylate (CAS No. 2639408-71-0)

Tert-butyl 3-(4-methylphenyl)pyrrolidine-2-carboxylate (CAS No. 2639408-71-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its pyrrolidine backbone and tert-butyl ester functional group, serves as a versatile intermediate in the synthesis of bioactive molecules. Its unique structural features, including the 4-methylphenyl substituent, make it a valuable building block for drug discovery and material science applications.

In recent years, the demand for pyrrolidine derivatives has surged due to their widespread use in medicinal chemistry. Researchers are particularly interested in compounds like Tert-butyl 3-(4-methylphenyl)pyrrolidine-2-carboxylate because of their potential to modulate biological targets. The tert-butyl group enhances the compound's stability, while the carboxylate moiety offers opportunities for further functionalization. These attributes align with current trends in fragment-based drug design and high-throughput screening, making it a hotspot for innovation.

The synthesis of CAS No. 2639408-71-0 typically involves multi-step organic reactions, including cyclization and esterification processes. Advanced techniques such as microwave-assisted synthesis and catalyzed coupling reactions have been explored to improve yield and purity. This aligns with the growing emphasis on green chemistry and sustainable manufacturing, which are dominant themes in modern chemical research. Laboratories worldwide are optimizing protocols to reduce waste and energy consumption while producing this compound.

From an application perspective, Tert-butyl 3-(4-methylphenyl)pyrrolidine-2-carboxylate is frequently employed in the development of central nervous system (CNS) therapeutics. Its pyrrolidine core is a common motif in neuromodulators and receptor antagonists, addressing conditions like anxiety and neurodegenerative diseases. Additionally, its lipophilic properties make it suitable for drug delivery systems, a topic of intense interest in nanomedicine and personalized healthcare.

The compound's relevance extends to agrochemical research, where heterocyclic compounds are pivotal in designing next-generation pesticides and herbicides. Its structural flexibility allows for modifications that enhance efficacy while minimizing environmental impact—a critical consideration given the global push toward eco-friendly agriculture. This dual applicability in pharmaceuticals and agrochemicals underscores its interdisciplinary importance.

Analytical characterization of CAS No. 2639408-71-0 relies on techniques like NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure compliance with stringent quality control standards, particularly for GMP-grade production. The rise of AI-driven analytical tools has further streamlined this process, enabling faster and more accurate data interpretation—a trend resonating with labs adopting digital transformation.

Market insights reveal that Tert-butyl 3-(4-methylphenyl)pyrrolidine-2-carboxylate is increasingly sourced by contract research organizations (CROs) and academic institutions. Its role in peptide mimetics and small-molecule libraries has made it a staple in combinatorial chemistry. Furthermore, patents featuring this compound highlight its utility in protease inhibitors and kinase modulators, reflecting its therapeutic versatility.

In conclusion, Tert-butyl 3-(4-methylphenyl)pyrrolidine-2-carboxylate (CAS No. 2639408-71-0) exemplifies the convergence of chemical innovation and practical application. Its adaptability across diverse fields—from drug development to sustainable agriculture—positions it as a compound of enduring relevance. As research methodologies evolve, this molecule will likely remain at the forefront of scientific advancement, addressing both current and emerging challenges.